Colorectal Cancer

Jolkinolide A

3-Epiturraeanthin

Myriceric acid C

2-Methoxystypandrone

Hedyotisol A

Diosbulbin L

Picrasin B acetate

Serratriol

Chlorahololide D

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Itol A

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

苦玄参苷元I

Picfeltarraegenin I

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

爵床酯定A

Justicidin A

Polyporoid B

加利果酸B甲酯

Ethyl Jaligonic acid B

NFE2L2

基因: NFE2L2Transcription Factor

13 个化合物

Lasiodonin

Pterolactam

Jolkinolide A

Myriceric acid C

Stigmasta-4,22,25-trien-3-one

Serratriol

Itol A

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

Polyporoid B

TOP1

基因: TOP1Enzyme

3 个化合物

Methyl pseudolarate B

Sulfocostunolide A

爵床酯定A

Justicidin A

TOP2A

基因: TOP2AEnzyme

9 个化合物

Sculponeatin O

Pterolactam

Senaetnine

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

Myriceric acid C

Stigmasta-4,22,25-trien-3-one

Onitisin

Buxbodine B

爵床酯定A

Justicidin A

NOS2

基因: NOS2Enzyme

11 个化合物

Sulfocostunolide A

3-Epiturraeanthin

2-Methoxystypandrone

Serratriol

Itol A

Coronarin E

Stigmastane-3β,5α,6β-triol

苦玄参苷元I

Picfeltarraegenin I

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

Polyporoid B

PIK3CA

基因: PIK3CAEnzyme

21 个化合物

Alstolenine

Lasiodonin

Carpalasionin

Chloramultilide C

Methyl pseudolarate B

Sculponeatin O

Epitulipinolide diepoxide

Sulfocostunolide A

Senaetnine

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

3-Epiturraeanthin

Myriceric acid C

Serratriol

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Onitisin

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

郁金内酯B

Zedoalactone B

爵床酯定A

Justicidin A

MMP9

基因: MMP9Enzyme

26 个化合物

Lasiodonin

Chloramultilide C

Fischeroside C

Sculponeatin O

Epitulipinolide diepoxide

Sulfocostunolide A

Lucidal

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

Jolkinolide A

3-Epiturraeanthin

Myriceric acid C

2-Methoxystypandrone

Hedyotisol A

Diosbulbin L

Serratriol

Chlorahololide D

10-Acetoxyscandine

Itol A

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

苦玄参苷元I

Picfeltarraegenin I

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

Polyporoid B

加利果酸B甲酯

Ethyl Jaligonic acid B

PTGS2

基因: PTGS2Enzyme

25 个化合物

Alstolenine

Carpalasionin

Chloramultilide C

Fischeroside C

Epitulipinolide diepoxide

Sulfocostunolide A

Lucidal

Senaetnine

Jolkinolide A

3-Epiturraeanthin

Myricanol triacetate

Myriceric acid C

2-Methoxystypandrone

Hedyotisol A

Diosbulbin L

Picrasin B acetate

Serratriol

Itol A

Coronarin E

Stigmastane-3β,5α,6β-triol

苦玄参苷元I

Picfeltarraegenin I

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

Polyporoid B

加利果酸B甲酯

Ethyl Jaligonic acid B

TP53

基因: TP53Transcription Factor

26 个化合物

Alstolenine

Lasiodonin

Carpalasionin

Chloramultilide C

Fischeroside C

Pterolactam

Epitulipinolide diepoxide

Lucidal

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

Jolkinolide A

Myriceric acid C

2-Methoxystypandrone

Hedyotisol A

Diosbulbin L

Serratriol

10-Acetoxyscandine

Itol A

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

Cabraleahydroxylactone

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

爵床酯定A

Justicidin A

Polyporoid B

加利果酸B甲酯

Ethyl Jaligonic acid B

NFKB1

基因: NFKB1Transcription Factor

35 个化合物

Alstolenine

Lasiodonin

Carpalasionin

Chloramultilide C

Fischeroside C

Methyl pseudolarate B

Sculponeatin O

Pterolactam

Epitulipinolide diepoxide

Sulfocostunolide A

Lucidal

Senaetnine

Jolkinolide A

3-Epiturraeanthin

Myricanol triacetate

Myriceric acid C

2-Methoxystypandrone

Stigmasta-4,22,25-trien-3-one

Hedyotisol A

Diosbulbin L

Picrasin B acetate

Serratriol

Chlorahololide D

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Itol A

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

苦玄参苷元I

Picfeltarraegenin I

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

爵床酯定A

Justicidin A

Polyporoid B

加利果酸B甲酯

Ethyl Jaligonic acid B

CDK2

基因: CDK2Enzyme

11 个化合物

Methyl pseudolarate B

Pterolactam

Senaetnine

Jolkinolide A

Myricanol triacetate

2-Methoxystypandrone

Diosbulbin L

Serratriol

苦玄参苷元I

Picfeltarraegenin I

爵床酯定A

Justicidin A

Polyporoid B

EGFR

基因: EGFRReceptor

34 个化合物

Alstolenine

Lasiodonin

Carpalasionin

Chloramultilide C

Fischeroside C

Methyl pseudolarate B

Sculponeatin O

Pterolactam

Epitulipinolide diepoxide

Sulfocostunolide A

Lucidal

Senaetnine

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

Jolkinolide A

3-Epiturraeanthin

Myricanol triacetate

Myriceric acid C

2-Methoxystypandrone

Stigmasta-4,22,25-trien-3-one

Hedyotisol A

Diosbulbin L

Picrasin B acetate

Serratriol

Chlorahololide D

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Itol A

Onitisin

Buxbodine B

Coronarin E

Cabraleahydroxylactone

苦玄参苷元I

Picfeltarraegenin I

Polyporoid B

加利果酸B甲酯

Ethyl Jaligonic acid B

BRAF

基因: BRAF

17 个化合物

Lasiodonin

Chloramultilide C

Fischeroside C

Methyl pseudolarate B

Pterolactam

Epitulipinolide diepoxide

Lucidal

Senaetnine

Jolkinolide A

Hedyotisol A

Diosbulbin L

Serratriol

Chlorahololide D

10-Acetoxyscandine

Onitisin

Coronarin E

加利果酸B甲酯

Ethyl Jaligonic acid B

CTNNB1

基因: CTNNB1

38 个化合物

Alstolenine

Lasiodonin

Carpalasionin

Chloramultilide C

Fischeroside C

Methyl pseudolarate B

Sculponeatin O

Pterolactam

Epitulipinolide diepoxide

Sulfocostunolide A

Lucidal

Senaetnine

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

Jolkinolide A

3-Epiturraeanthin

Myricanol triacetate

Myriceric acid C

2-Methoxystypandrone

Stigmasta-4,22,25-trien-3-one

Hedyotisol A

Diosbulbin L

Picrasin B acetate

Serratriol

Chlorahololide D

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Itol A

Onitisin

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

Cabraleahydroxylactone

苦玄参苷元I

Picfeltarraegenin I

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

爵床酯定A

Justicidin A

Polyporoid B

加利果酸B甲酯

Ethyl Jaligonic acid B

CCND1

基因: CCND1

31 个化合物

Lasiodonin

Carpalasionin

Chloramultilide C

Fischeroside C

Sculponeatin O

Epitulipinolide diepoxide

Sulfocostunolide A

Lucidal

Senaetnine

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

Jolkinolide A

3-Epiturraeanthin

Myriceric acid C

2-Methoxystypandrone

Stigmasta-4,22,25-trien-3-one

Hedyotisol A

Diosbulbin L

Picrasin B acetate

Serratriol

Chlorahololide D

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Itol A

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

Cabraleahydroxylactone

苦玄参苷元I

Picfeltarraegenin I

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

加利果酸B甲酯

Ethyl Jaligonic acid B

ATP1A1

基因: ATP1A1

1 个化合物

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

KRAS

基因: KRAS

16 个化合物

Alstolenine

Lasiodonin

Carpalasionin

Chloramultilide C

Fischeroside C

Sculponeatin O

Epitulipinolide diepoxide

Sulfocostunolide A

3-Epiturraeanthin

Stigmasta-4,22,25-trien-3-one

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Itol A

Onitisin

Buxbodine B

Cabraleahydroxylactone

MYC

基因: MYC

5 个化合物

Jolkinolide A

Serratriol

Chlorahololide D

苦玄参苷元I

Picfeltarraegenin I

爵床酯定A

Justicidin A

APC

基因: APC

23 个化合物

Lasiodonin

Carpalasionin

Chloramultilide C

Fischeroside C

Sculponeatin O

Pterolactam

Sulfocostunolide A

Lucidal

Jolkinolide A

3-Epiturraeanthin

Myricanol triacetate

Stigmasta-4,22,25-trien-3-one

Hedyotisol A

Chlorahololide D

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Itol A

Buxbodine B

Cabraleahydroxylactone

苦玄参苷元I

Picfeltarraegenin I

爵床酯定A

Justicidin A

Polyporoid B

加利果酸B甲酯

Ethyl Jaligonic acid B

VEGFA

基因: VEGFA

31 个化合物

Alstolenine

Carpalasionin

Chloramultilide C

Methyl pseudolarate B

Sculponeatin O

Epitulipinolide diepoxide

Sulfocostunolide A

Lucidal

Senaetnine

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

Jolkinolide A

3-Epiturraeanthin

Myricanol triacetate

2-Methoxystypandrone

Stigmasta-4,22,25-trien-3-one

Hedyotisol A

Diosbulbin L

Picrasin B acetate

Serratriol

Chlorahololide D

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Itol A

Onitisin

Buxbodine B

Coronarin E

Cabraleahydroxylactone

苦玄参苷元I

Picfeltarraegenin I

郁金内酯B

Zedoalactone B

Polyporoid B

加利果酸B甲酯

Ethyl Jaligonic acid B

CDK4

基因: CDK4

16 个化合物

Lasiodonin

Carpalasionin

Chloramultilide C

Fischeroside C

Sculponeatin O

Lucidal

Stigmasta-4,22,25-trien-3-one

Hedyotisol A

Diosbulbin L

Chlorahololide D

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Onitisin

Buxbodine B

Cabraleahydroxylactone

加利果酸B甲酯

Ethyl Jaligonic acid B

CDKN1A

基因: CDKN1A

1 个化合物

Stigmastane-3β,5α,6β-triol

GSTP1

基因: GSTP1

2 个化合物

Pterolactam

Serratriol

KDR

基因: KDR

2 个化合物

Fischeroside C

Myricanol triacetate

TYMS

基因: TYMS

6 个化合物

Methyl pseudolarate B

Sculponeatin O

Sulfocostunolide A

Senaetnine

10-Acetoxyscandine

Buxbodine B

Microtubule-associated proteins 1A/1B light chain 3

基因: MAP1LC3B自噬相关蛋白

10 个化合物

Chloramultilide C

Fischeroside C

Pterolactam

Epitulipinolide diepoxide

Jolkinolide A

Hedyotisol A

Serratriol

Chlorahololide D

Coronarin E

爵床酯定A

Justicidin A

Survivin

基因: BIRC5蛋白质

13 个化合物

Lasiodonin

Chloramultilide C

Jolkinolide A

2-Methoxystypandrone

Hedyotisol A

Diosbulbin L

Chlorahololide D

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

苦玄参苷元I

Picfeltarraegenin I

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

Transforming Growth Factor Beta Receptor 2

基因: TGFBR2受体酶

1 个化合物

10-Acetoxyscandine

Wnt receptor

基因: FZD7受体

1 个化合物

Senaetnine

TCF/LEF

基因: TCF7L2转录因子

2 个化合物

Serratriol

Chlorahololide D

Wnt Family Member 1

基因: WNT1配体蛋白

1 个化合物

郁金内酯B

Zedoalactone B

Autophagy Related 5

基因: ATG5自噬蛋白

2 个化合物

Pterolactam

爵床酯定A

Justicidin A

其他治疗化合物

直接关联的治疗化合物，作用靶点尚未明确

38 个化合物

Alstolenine

Lasiodonin

Carpalasionin

Chloramultilide C

Fischeroside C

Methyl pseudolarate B

Sculponeatin O

Pterolactam

Epitulipinolide diepoxide

Sulfocostunolide A

Lucidal

Senaetnine

7-Beta-羟基蟾毒灵

7-Beta-Hydroxybufalin

Jolkinolide A

3-Epiturraeanthin

Myricanol triacetate

Myriceric acid C

2-Methoxystypandrone

Stigmasta-4,22,25-trien-3-one

Hedyotisol A

Diosbulbin L

Picrasin B acetate

Serratriol

Chlorahololide D

3-Oxo-24,25,26,27-tetranortirucall-7-en-23,21-olide

10-Acetoxyscandine

Itol A

Onitisin

Buxbodine B

Coronarin E

Stigmastane-3β,5α,6β-triol

Cabraleahydroxylactone

苦玄参苷元I

Picfeltarraegenin I

3-α羟基甘遂烷-7,24-二烯-21-酸

3α-Hydroxy tirucall-7,24-dien-21-oic acid

郁金内酯B

Zedoalactone B

爵床酯定A

Justicidin A

Polyporoid B